Bis(4-aminocyclohexyl) ether

• IUPAC Name: 4-(4-aminocyclohexyl)oxycyclohexan-1-amine
• InChI: InChI=1S/C12H24N2O/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h9-12H,1-8,13-14H2
• InChI Key: SZEWALYSKVMFAD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)OC2CCC(CC2)N
• Molecular Formula: C12H24N2O
• DSSTOX Substance ID: DTXSID60621477
• Molecular Weight: 212.33 g/mol
• CAS No.: 51097-78-0

Description

Bis(4-aminocyclohexyl) ether (BACE) is an ether compound composed of two aminocyclohexyl groups connected by an oxygen atom. It is a colorless and odorless liquid at room temperature, and has a low-viscosity and low-surface tension. BACE is a versatile compound with a wide range of applications in science and industry. It is used as a surfactant, solubilizer, and emulsifier in a variety of applications, including drug delivery, biocatalysis, and laboratory experiments. BACE also has a wide range of biochemical and physiological effects, making it a valuable tool for scientific research.

Scientific Research Applications

• Synthesis of Poly(ether imide)s : Bis(4-aminocyclohexyl) ether has been utilized in the synthesis of highly organosoluble poly(ether imide)s, which exhibit excellent solubility in various solvents. These polymers have shown thermal stability up to 450°C and have potential applications in the creation of transparent, tough, and flexible films (Liaw et al., 2001).

• Development of Aromatic Polybenzoxazoles : This compound is used in synthesizing aromatic polybenzoxazoles, offering polymers with enhanced glass-transition temperatures and improved solubility. The resultant materials are amorphous and can be used to create flexible and tough films, beneficial for various industrial applications (Hsiao & He, 2001).

• Creation of Organosoluble Polyimides : Research shows the utility of this compound in the preparation of organosoluble polyimides. These materials are characterized by their film-forming ability, tensile properties, and thermal stability, making them suitable for high-performance materials in various industries (Yang et al., 2001).

• Gas Transport Properties in Polymer Membranes : Studies have investigated the impact of this compound in enhancing the gas transport properties of fluorinated poly(ether imide) membranes. These membranes demonstrate higher selectivity and permeability for certain gases, suggesting their potential in gas separation technologies (Sen et al., 2009).

• Synthesis of Light-Colored and Soluble Polyimides : this compound is used in the synthesis of light-colored and organosoluble fluorinated polyimides, which exhibit lower dielectric constants and moisture absorption. This research points towards their use in electrical and electronics industries due to these unique properties (Yang et al., 2007).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of Bis(4-aminocyclohexyl) ether.